Cas no 1994265-00-7 (tert-butyl (2R)-2-amino-3-(trifluoromethyl)sulfanylpropanoate)

• Product Name: tert-butyl (2R)-2-amino-3-(trifluoromethyl)sulfanylpropanoate
• CAS No: 1994265-00-7
• MF: C₈H₁₄F₃NO₂S
• MW: 245.262471675873
• CID: 6239802
• PubChem ID: 121604812
• Update Time: 2025-05-25

tert-butyl (2R)-2-amino-3-(trifluoromethyl)sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-amino-3-(trifluoromethyl)sulfanylpropanoate
• AKOS026740205
• SCHEMBL23743040
• tert-butyl (2R)-2-amino-3-[(trifluoromethyl)sulfanyl]propanoate
• 1994265-00-7
• EN300-19455450

• Inchi： 1S/C8H14F3NO2S/c1-7(2,3)14-6(13)5(12)4-15-8(9,10)11/h5H,4,12H2,1-3H3/t5-/m0/s1
• InChI Key： CLXMRVRIYPUKON-YFKPBYRVSA-N
• SMILES： S(C(F)(F)F)C[C@@H](C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 245.06973435g/mol
• Monoisotopic Mass: 245.06973435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.6Ų

Additional information on tert-butyl (2R)-2-amino-3-(trifluoromethyl)sulfanylpropanoate

tert-butyl (2R)-2-amino-3-(trifluoromethyl)sulfanylpropanoate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl (2R)-2-amino-3-(trifluoromethyl)sulfanylpropanoate with CAS No. 1994265-00-7 has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound is a chiral amino ester derivative, characterized by its tert-butyl group, an amino functionality, and a trifluoromethyl sulfanyl substituent. The presence of these functional groups imparts distinctive chemical and physical properties, making it a subject of interest in both academic and industrial research.

The tert-butyl group, a bulky alkyl substituent, plays a crucial role in influencing the compound's steric properties. This feature is particularly valuable in stereochemistry and catalysis, where steric effects can significantly impact reaction outcomes. The amino group (-NH₂) introduces basicity and nucleophilicity, which are essential for various biochemical interactions and reactions. Additionally, the trifluoromethyl sulfanyl (-S-CF₃) group contributes electronic effects, enhancing the compound's stability and reactivity under specific conditions.

Recent studies have highlighted the potential of tert-butyl (2R)-2-amino-3-(trifluoromethyl)sulfanylpropanoate in drug discovery and development. Its chiral nature makes it a promising candidate for enantioselective synthesis, which is critical in producing optically active pharmaceuticals. Researchers have explored its role as a building block in constructing complex molecular architectures, leveraging its functional groups for diverse transformations.

Moreover, the compound's stability under various reaction conditions has been extensively investigated. Its resistance to hydrolysis and oxidation makes it suitable for applications in harsh chemical environments. The trifluoromethyl sulfanyl group has been shown to enhance the compound's solubility in organic solvents, facilitating its use in solution-phase reactions.

In terms of synthesis, several methods have been reported to construct tert-butyl (2R)-2-amino-3-(trifluoromethyl)sulfanylpropanoate. These include nucleophilic substitution reactions, amide coupling techniques, and enzymatic catalysis. The choice of synthetic pathway depends on the desired scale of production and the availability of starting materials.

The compound's applications extend beyond traditional chemical synthesis. It has been employed as a chiral auxiliary in asymmetric catalysis, enabling the selective formation of enantiopure products. Its use in peptide synthesis has also been explored, where it serves as an efficient protecting group for amino acids.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of tert-butyl (2R)-2-amino-3-(trifluoromethyl)sulfanylpropanoate. Quantum mechanical calculations have revealed its frontier molecular orbitals, shedding light on its reactivity patterns and potential for participation in various chemical transformations.

In conclusion, tert-butyl (2R)-2-amino-3-(trifluoromethyl)sulfanylpropanoate stands out as a versatile compound with multifaceted applications across organic chemistry and related disciplines. Its unique combination of functional groups and chiral properties positions it as a valuable tool for researchers seeking innovative solutions in drug development, catalysis, and materials science.